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Compound of Interest

Compound Name: 2-Propenenitrile, 3-ethoxy-

CAS No.: 61310-53-0

Cat. No.: B1582237

Get Quote

Topic: Scale-up challenges for 2-Propenenitrile, 3-ethoxy- synthesis Target Audience:

Process Chemists, Scale-Up Engineers, and Drug Development Professionals CAS Registry

Number: 61310-53-0 (Isomer mixture), 58243-08-6 (E-isomer)[1]

Core Directive: The Engineering Philosophy
Scaling up 3-ethoxyacrylonitrile (TEAN) is not merely a synthesis challenge; it is a

thermodynamic management challenge.[1] The molecule is an enol ether conjugated with a

nitrile—a "push-pull" alkene.[1] This electronic structure makes it highly susceptible to acid-

catalyzed hydrolysis and polymerization.[1]

Success in scale-up relies on three pillars:

Equilibrium Displacement: The primary industrial route involves the elimination of ethanol

from 3,3-diethoxypropanenitrile.[1] This is reversible; you must aggressively remove ethanol

to drive conversion.[1]

Thermal Budgeting: The product degrades above 120°C, yet the reaction requires heat.[1]

You must operate in a "Goldilocks" zone using vacuum reactive distillation.[1]
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Acid Management: The catalyst required to form the double bond is the same agent that

destroys it during storage.[1] Neutralization is non-negotiable.[1]

Process Overview & Logic Map
The industry-standard route for scale-up is the Acid-Catalyzed Elimination of Ethanol from 3,3-

Diethoxypropanenitrile.[1]

Reaction Scheme
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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